1-Naphthyl benzoate
Overview
Description
1-Naphthyl benzoate is a chemical compound with the molecular formula C17H12O2 . It has an average mass of 248.276 Da and a monoisotopic mass of 248.083725 Da . It is also known by other names such as 1-Naphthalenol, benzoate, and Benzoic acid, 1-naphthyl ester .
Synthesis Analysis
This compound can be synthesized from phenol/1-naphthol and benzoyl chloride . There are also multicomponent reactions involving 2-naphthol that have been used in the synthesis of diverse N/O-containing heterocyclic frameworks .Molecular Structure Analysis
The molecular structure of this compound consists of a naphthalene ring attached to a benzoate group . The IUPAC Standard InChI is InChI=1S/C17H12O2/c18-17(14-8-2-1-3-9-14)19-16-12-6-10-13-7-4-5-11-15(13)16/h1-12H .Scientific Research Applications
Photochemistry and Intramolecular Electron Transfer :
- 1-Naphthyl benzoate derivatives exhibit intriguing photochemical behaviors. One study found that these compounds undergo different rates of fluorescence quenching, suggesting varied rates of intramolecular electron transfer. This characteristic makes them useful for studying photochemical processes and electron transfer mechanisms (Morley & Pincock, 2001).
Liquid Crystal and Ferroelectric Properties :
- Another research compared 2,6-naphthyl benzoates with their phenyl benzoate analogues and observed that naphthalene derivatives exhibit broader and more thermally stable liquid crystalline states. This indicates their potential application in the field of liquid crystal technology (González et al., 1995).
Antioxidant Evaluation and Molecular Docking :
- This compound has been evaluated for its antioxidant capabilities. A study demonstrated that this compound, along with its phenyl counterpart, exhibits significant DPPH scavenging activity, highlighting its potential as an antioxidant agent (Zaib-un-Nisa et al., 2020).
Application in Molecularly Imprinted Polymers :
- Research on a naphthalimide-based fluorescent indicator monomer, which responds to carboxylate-containing guests like benzoate, suggests potential applications in molecularly imprinted polymers for selective recognition and sensing applications (Wagner et al., 2013).
Chemical Synthesis and Biological Activity :
- There's ongoing research on the synthesis of various compounds from this compound and its derivatives. These studies are exploring their biological activities, indicating the compound's relevance in pharmaceutical and chemical research (Kareem et al., 2021).
Analytical Chemistry Applications :
- In the field of analytical chemistry, this compound is used in methods like dispersive liquid–liquid microextraction for the preconcentration of certain elements, demonstrating its utility in analytical techniques (Kagaya & Yoshimori, 2012).
Safety and Hazards
Properties
IUPAC Name |
naphthalen-1-yl benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12O2/c18-17(14-8-2-1-3-9-14)19-16-12-6-10-13-7-4-5-11-15(13)16/h1-12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZWCTFLBFSWYHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OC2=CC=CC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20209513 |
Source
|
| Record name | 1-Naphthyl benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20209513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
607-55-6 |
Source
|
| Record name | 1-Naphthalenol, 1-benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=607-55-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Naphthyl benzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000607556 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Naphthyl benzoate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4528 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Naphthyl benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20209513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-naphthyl benzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.216 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-Naphthyl benzoate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6K7F22XRU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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